Cas no 167887-88-9 (2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene)

• Product Name: 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene
• CAS No: 167887-88-9
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• MDL: MFCD26737835
• CID: 4610945
• PubChem ID: 54241257
• Update Time: 2025-05-21

2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-1-methoxy-4-(1-methylethyl)-
• 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene

• MDL： MFCD26737835
• Inchi： 1S/C11H15BrO/c1-8(2)9-4-5-11(13-3)10(6-9)7-12/h4-6,8H,7H2,1-3H3
• InChI Key： QQDZACQBEVRYAD-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(C(C)C)C=C1CBr

Additional information on 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene

2-(Bromomethyl)-1-methoxy-4-(propan-2-yl)benzene (CAS No. 167887-88-9): Properties, Applications, and Market Insights

2-(Bromomethyl)-1-methoxy-4-(propan-2-yl)benzene (CAS No. 167887-88-9) is a specialized aromatic compound with significant potential in organic synthesis and pharmaceutical intermediates. This brominated derivative of methoxy-isopropylbenzene features a reactive bromomethyl group, making it a valuable building block for cross-coupling reactions and molecular functionalization.

The compound's molecular structure combines a methoxy group at the 1-position and an isopropyl group at the 4-position of the benzene ring, with the bromomethyl substituent at the 2-position. This unique arrangement contributes to its electronic properties and steric effects, which are particularly relevant in catalyzed reactions and material science applications.

Recent trends in green chemistry have increased interest in 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene as researchers explore more sustainable pathways for aryl bromide transformations. The compound's balanced reactivity profile makes it suitable for palladium-catalyzed couplings, including Suzuki-Miyaura and Heck reactions, which are fundamental to modern drug discovery and material design.

In pharmaceutical applications, this intermediate shows promise for the synthesis of biologically active molecules, particularly those targeting central nervous system disorders. The methoxy-isopropylbenzene scaffold is known to influence blood-brain barrier permeability, making derivatives of CAS 167887-88-9 valuable for neurological drug development.

The physical properties of 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene include moderate solubility in common organic solvents such as dichloromethane, tetrahydrofuran, and ethyl acetate. Its melting point and boiling point characteristics make it suitable for various purification techniques, including recrystallization and column chromatography.

From a market perspective, demand for CAS 167887-88-9 has grown steadily due to expanding applications in agrochemicals and electronic materials. The compound serves as a precursor for liquid crystal materials and organic semiconductors, aligning with current interests in flexible electronics and OLED technology.

Quality control of 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene typically involves HPLC analysis and spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). Suppliers often provide technical specifications including purity levels (>98%) and moisture content for research and industrial applications.

Recent publications have highlighted innovative uses of this compound in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its bromomethyl functionality enables precise post-synthetic modifications. These developments respond to growing demands for tailored porous materials in gas storage and catalysis applications.

For researchers working with 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene, proper storage conditions (typically under inert atmosphere at low temperatures) and handling procedures are essential to maintain its chemical stability. The compound's reactivity requires consideration of compatibility with various reaction conditions and functional groups.

The synthesis of CAS 167887-88-9 typically involves bromination of the corresponding methyl precursor, with optimization focusing on yield improvement and byproduct minimization. Recent advances in continuous flow chemistry have shown potential for more efficient production of this valuable chemical intermediate.

Environmental considerations for 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene include proper waste management of reaction byproducts and adherence to green chemistry principles. Researchers are exploring catalytic methods to reduce bromine waste in its production and applications.

As the chemical industry moves toward more sustainable practices, the role of specialized intermediates like 2-(bromomethyl)-1-methoxy-4-(propan-2-yl)benzene continues to evolve. Future developments may include biocatalytic approaches for its synthesis and applications in renewable energy technologies.